Cas no 116673-46-2 (1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol)

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol structure

116673-46-2 structure

Product Name:1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol

CAS No:116673-46-2

MF:C₈H₁₀O₅

MW:186.162003040314

CID:2614945

PubChem ID:10857203

Update Time:2025-04-21

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
- EN300-1855819
- 1,2-Ethanediol, 1-(3,4,5-trimethoxyphenyl)-
- 116673-46-2
- AKOS021030907
- DTXSID50446111
- CHEMBL2203979
- Inchi： 1S/C8H10O5/c9-3-7(12)4-1-5(10)8(13)6(11)2-4/h1-2,7,9-13H,3H2
- InChI Key： SHYMBEZJQMELDC-UHFFFAOYSA-N
- SMILES： OCC(C1C=C(O)C(O)=C(O)C=1)O

Computed Properties

Exact Mass: 228.10000
Monoisotopic Mass: 228.09977361Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 68.2Å²

Experimental Properties

PSA: 68.15000
LogP: 0.73810

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1855819-0.05g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		0.05g	$468.0	2023-09-18
Enamine	EN300-1855819-0.1g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		0.1g	$490.0	2023-09-18
Enamine	EN300-1855819-0.25g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		0.25g	$513.0	2023-09-18
Enamine	EN300-1855819-0.5g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		0.5g	$535.0	2023-09-18
Enamine	EN300-1855819-1.0g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		1g	$986.0	2023-06-01
Enamine	EN300-1855819-2.5g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		2.5g	$1089.0	2023-09-18
Enamine	EN300-1855819-5.0g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		5g	$2858.0	2023-06-01
Enamine	EN300-1855819-10.0g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		10g	$4236.0	2023-06-01
Enamine	EN300-1855819-1g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		1g	$557.0	2023-09-18
Enamine	EN300-1855819-5g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		5g	$1614.0	2023-09-18

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

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